Cas no 909072-74-8 (1,2-Dibromo-4-iodobenzene)

1,2-Dibromo-4-iodobenzene is a halogenated aromatic compound with a molecular formula of C₆H₃Br₂I. It serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, where its distinct bromine and iodine substituents enable selective functionalization. The compound’s high purity and stability make it suitable for pharmaceutical and agrochemical research, as well as materials science applications. Its well-defined reactivity profile allows for precise modifications of the benzene ring, facilitating the synthesis of complex derivatives. Proper handling is required due to its halogenated nature, but its controlled reactivity ensures reliable performance in synthetic workflows.
1,2-Dibromo-4-iodobenzene structure
1,2-Dibromo-4-iodobenzene structure
Product Name:1,2-Dibromo-4-iodobenzene
CAS No:909072-74-8
MF:C6H3Br2I
MW:361.800492525101
CID:3157737
PubChem ID:354335671
Update Time:2025-10-17

1,2-Dibromo-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dibromo-4-iodobenzene
    • D5493
    • T73057
    • SY234718
    • SCHEMBL9575829
    • 909072-74-8
    • CS-0192406
    • 3,4-Dibromoiodobenzene
    • Benzene, 1,2-dibromo-4-iodo-
    • MFCD09753707
    • 834-536-9
    • MDL： MFCD09753707
    • Inchi： 1S/C6H3Br2I/c7-5-2-1-4(9)3-6(5)8/h1-3H
    • InChI Key： XVOPLIDJHUQNRE-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(=C1)Br)Br

Computed Properties

  • Exact Mass: 361.76257g/mol
  • Monoisotopic Mass: 359.76462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 2.5±0.1 g/cm3
  • Melting Point: 57.0 to 61.0 deg-C
  • Boiling Point: 306.0±27.0 °C at 760 mmHg
  • Flash Point: 138.9±23.7 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2-Dibromo-4-iodobenzene Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1,2-Dibromo-4-iodobenzene Suppliers

Amadis Chemical Company Limited
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(CAS:909072-74-8)1,2-Dibromo-4-iodobenzene
Order Number:A1053567
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:38
Price ($):374.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:909072-74-8)1,2-Dibromo-4-iodobenzene
A1053567
Purity:99%
Quantity:25g
Price ($):374.0
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